Methyl 5-[[[(E)-4-(dimethylamino)but-2-enoyl]amino]methyl]-2-methoxybenzoate

• IUPAC Name: methyl 5-[[[(E)-4-(dimethylamino)but-2-enoyl]amino]methyl]-2-methoxybenzoate
• InChI: InChI=1S/C16H22N2O4/c1-18(2)9-5-6-15(19)17-11-12-7-8-14(21-3)13(10-12)16(20)22-4/h5-8,10H,9,11H2,1-4H3,(H,17,19)/b6-5+
• InChI Key: NAJLSOQXWDRXKU-AATRIKPKSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NCC1=CC(=C(C=C1)OC)C(=O)OC
• Isomeric SMILES: CN(C)C/C=C/C(=O)NCC1=CC(=C(C=C1)OC)C(=O)OC
• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol
• CAS No.: 2411337-37-4

Description

“Methyl 5-[[[(E)-4-(dimethylamino)but-2-enoyl]amino]methyl]-2-methoxybenzoate” is a compound that has received considerable scientific and industrial attention as a possible non-toxic replacement for common polar aprotic solvents. It is sold under the brand name Rhodiasolv PolarClean.

Synthesis Analysis

The synthesis of this compound has been a subject of research in green chemistry. The more advanced synthetic route shows great potential owing to the swift (30 min), solvent-free reaction and catalytic amounts of base (<6.5 mol%).

Chemical Reactions Analysis

This compound has been used for the first time for O - and N -arylation in S N Ar reaction with solvent recovery with similar or superior yields compared to other green solvents.

Physical And Chemical Properties Analysis

Important practical solvent properties and parameters such as dielectric constant, solubility parameters, solvent miscibility and NMR residual shifts have been determined to facilitate the uptake of this compound as a green solvent.

Future Directions

The compound shows broad opportunities in membrane science, where the use of conventional, toxic polar aprotic solvents in large quantities is unavoidable. The green metrics analysis, including Atom Economy, Complete E factor, Carbon Intensity and hazard analysis found the new synthesis to be more sustainable than the patented routes, indicating a promising future direction for this compound.